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For Researchers, Scientists, and Drug Development Professionals

Abstract
6-Ethyl-3-decanol, a branched-chain saturated alcohol with the chemical formula C12H26O, is

a molecule of interest within the broader class of fatty alcohols. While specific research on this

particular isomer is limited in publicly available scientific literature, this guide provides a

comprehensive overview of its known chemical and physical properties. In the absence of

direct experimental data for 6-Ethyl-3-decanol, this document extrapolates potential biological

activities, toxicological profiles, and experimental considerations based on studies of

structurally related long-chain and branched alcohols. This guide aims to serve as a

foundational resource for researchers initiating studies on 6-Ethyl-3-decanol, highlighting

areas where further investigation is critically needed.

Chemical and Physical Properties
6-Ethyl-3-decanol is a secondary alcohol characterized by a ten-carbon chain with an ethyl

group at the sixth position and a hydroxyl group at the third position.[1][2][3] Its structure

imparts specific physicochemical properties that influence its potential applications and

biological interactions.

Table 1: Chemical Identifiers and Synonyms
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Identifier Value

IUPAC Name 6-ethyldecan-3-ol[1][3]

Molecular Formula C12H26O[1][2][3]

CAS Number 19780-31-5[1][3]

Synonyms 6-Ethyl-3-decanol, 3-Decanol, 6-ethyl-[1][3]

Table 2: Computed Physicochemical Properties

Property Value Source

Molecular Weight 186.33 g/mol PubChem[1][3]

Boiling Point 239.2 °C at 760 mmHg BOC Sciences

Density 0.828 g/cm³ BOC Sciences

XLogP3 4.7 PubChem[1][3]

Hydrogen Bond Donor Count 1 PubChem[1][3]

Hydrogen Bond Acceptor

Count
1 PubChem[1][3]

Rotatable Bond Count 8 PubChem[1][3]

Synthesis and Manufacturing
Detailed, peer-reviewed synthesis protocols specifically for 6-Ethyl-3-decanol are not readily

available in the scientific literature. However, based on its structure as a secondary alcohol, a

plausible synthetic route would involve a Grignard reaction.

A potential, though not experimentally verified, synthesis workflow is outlined below.

Caption: Hypothetical Grignard reaction for the synthesis of 6-Ethyl-3-decanol.
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Potential Biological Activity and Applications in
Drug Development
Direct studies on the biological activity or drug development applications of 6-Ethyl-3-decanol
are currently lacking in the available literature. However, the broader class of long-chain fatty

alcohols has been investigated for various biological effects, primarily antimicrobial properties.

It is plausible that 6-Ethyl-3-decanol could exhibit some degree of antibacterial or antifungal

activity. The mechanism of action for some fatty alcohols involves disruption of the microbial

cell membrane. The specific isomeric structure of 6-Ethyl-3-decanol would likely influence its

efficacy and spectrum of activity.

Due to the absence of specific data, a logical workflow for the initial biological screening of 6-
Ethyl-3-decanol is proposed.

Caption: A logical workflow for the initial biological evaluation of 6-Ethyl-3-decanol.

Experimental Protocols
As no specific experimental studies involving 6-Ethyl-3-decanol have been identified in the

literature, this section provides a generalized, hypothetical protocol for assessing its

antibacterial activity, based on standard methodologies.

Hypothetical Protocol: Determination of Minimum Inhibitory Concentration (MIC) via Broth

Microdilution

Preparation of Stock Solution: Prepare a stock solution of 6-Ethyl-3-decanol in a suitable

solvent (e.g., dimethyl sulfoxide, DMSO) at a concentration of 10 mg/mL.

Bacterial Culture: Inoculate a suitable bacterial strain (e.g., Staphylococcus aureus ATCC

29213) into Mueller-Hinton Broth (MHB) and incubate at 37°C until the culture reaches the

logarithmic growth phase.

Standardization of Inoculum: Adjust the bacterial suspension to a turbidity equivalent to a 0.5

McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. Further dilute

this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.
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Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the 6-Ethyl-3-
decanol stock solution with MHB to obtain a range of concentrations (e.g., from 256 µg/mL

to 0.5 µg/mL).

Inoculation: Add the standardized bacterial inoculum to each well.

Controls: Include a positive control (broth with inoculum, no compound) and a negative

control (broth only).

Incubation: Incubate the plate at 37°C for 18-24 hours.

Determination of MIC: The MIC is the lowest concentration of the compound that completely

inhibits visible bacterial growth.

Toxicology and Safety
There is no specific toxicological data for 6-Ethyl-3-decanol. However, the safety of branched-

chain saturated alcohols has been assessed as a group for their use as fragrance ingredients.

[4] Generally, they exhibit low acute toxicity.[4] Skin and eye irritation potential can vary among

different isomers. For long-chain alcohols, irritation is dependent on chain length, with those in

the C6-C11 range being more likely to be irritants.[5] It is also noted that developmental toxicity

for branched-chain alcohols should be evaluated on a case-by-case basis.[4]

Table 3: General Toxicological Profile of Branched-Chain Saturated Alcohols
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Endpoint Observation Reference

Acute Toxicity Low order of acute toxicity. Belsito et al., 2010[4]

Skin Irritation Variable, isomer-dependent. Belsito et al., 2010[4]

Eye Irritation
Can cause moderate to severe

irritation undiluted.
Belsito et al., 2010[4]

Genotoxicity

No evidence of in vivo or in

vitro genotoxicity for tested

compounds.

Belsito et al., 2010[4]

Developmental Toxicity

Requires case-by-case

investigation for individual

structures.

Belsito et al., 2010[4]

Conclusion and Future Directions
6-Ethyl-3-decanol is a structurally defined branched-chain fatty alcohol for which a significant

gap in the scientific literature exists. While its fundamental chemical and physical properties

can be described, there is a notable absence of data regarding its synthesis, biological activity,

and potential applications in drug development. The information presented in this guide, largely

inferred from related compounds, underscores the need for empirical studies to elucidate the

specific characteristics of this molecule. Future research should prioritize the development of a

reliable synthetic protocol, followed by a systematic screening for biological activities,

particularly antimicrobial effects. Such studies will be crucial in determining whether 6-Ethyl-3-
decanol holds any promise as a therapeutic agent or a valuable chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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